methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate
Overview
Description
Methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate (MTC) is a compound of interest in the field of organic chemistry. It is an important synthetic intermediate in the production of various pharmaceuticals and is also used in a variety of laboratory experiments.
Scientific Research Applications
Methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate has been used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals, such as antifungal and anti-inflammatory drugs. Additionally, methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a precursor for the synthesis of other compounds.
Mechanism of Action
Methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate acts as a proton donor, donating a proton to the substrate in order to activate it for further reactions. This proton donation is facilitated by the presence of the carboxylate group, which is negatively charged and thus able to donate a proton to the substrate.
Biochemical and Physiological Effects
methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate has been found to have several biochemical and physiological effects. It has been shown to have antifungal and anti-inflammatory properties, and has also been found to have anti-cancer activity. Additionally, methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate has been found to have antioxidant, anti-allergic, and anti-viral effects.
Advantages and Limitations for Lab Experiments
The use of methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate in laboratory experiments has several advantages and limitations. The main advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is relatively stable and can be used in a variety of reactions. The main limitation is that it is not very soluble in water, which can limit its use in some reactions.
Future Directions
Methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate has a wide range of potential applications in the field of organic chemistry. It could be used in the synthesis of novel pharmaceuticals, as a catalyst in chemical reactions, or as a precursor for the synthesis of other compounds. Additionally, further research could be done to explore the biochemical and physiological effects of methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate, as well as its potential therapeutic applications. Finally, further research could be done to explore the potential for methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate to be used in the synthesis of other compounds.
Synthesis Methods
Methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate can be synthesized by several methods, but the most common is the reaction of 5-methyl-1,2,3-thiadiazole-4-carboxylic acid (methyl 5-methyl-1,2,3-thiadiazole-4-carboxylateC) with methyl iodide. The reaction takes place in the presence of a base such as pyridine and is carried out at room temperature. The reaction results in the formation of a methyl ester, which is then hydrolyzed to form methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate involves the reaction of 2-amino-4-methylsulfanyl-1,3-thiazole with methyl chloroformate in the presence of a base to form the desired product.", "Starting Materials": [ "2-amino-4-methylsulfanyl-1,3-thiazole", "Methyl chloroformate", "Base (such as triethylamine or sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-amino-4-methylsulfanyl-1,3-thiazole in a suitable solvent (such as dichloromethane or ethanol).", "Step 2: Add a base (such as triethylamine or sodium hydroxide) to the solution and stir for a few minutes.", "Step 3: Slowly add methyl chloroformate to the solution while stirring continuously.", "Step 4: Continue stirring the reaction mixture for a few hours at room temperature or under reflux.", "Step 5: After completion of the reaction, quench the mixture with water and extract the product with a suitable organic solvent (such as ethyl acetate or dichloromethane).", "Step 6: Purify the product by column chromatography or recrystallization to obtain pure methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate." ] } | |
CAS RN |
56805-16-4 |
Product Name |
methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate |
Molecular Formula |
C5H6N2O2S |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
